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Compound of Interest

Compound Name: (+)-Camphor

Cat. No.: B7767059

The safe and compliant disposal of (+)-Camphor is a critical aspect of laboratory safety and
environmental responsibility. As a flammable solid with specific health hazards, proper handling
and waste management procedures must be followed to mitigate risks. This guide provides
essential safety information, procedural steps, and logistical details for researchers, scientists,
and drug development professionals.

Immediate Safety and Handling Precautions

Before beginning any disposal-related activities, ensure that all appropriate personal protective
equipment (PPE) is worn, including chemical-resistant gloves, safety goggles or a face shield,
and a lab coat.[1][2] All handling of (+)-Camphor should occur in a well-ventilated area,
preferably within a chemical fume hood, to minimize the risk of inhaling dust or vapors.[3] It is
crucial to keep (+)-Camphor away from heat, sparks, open flames, and any other potential
ignition sources, as it is a flammable solid.[2][3]

Quantitative Data for Disposal Considerations

The following table summarizes key quantitative data for (+)-Camphor, which is essential for
its proper classification and handling as a hazardous material.
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Parameter Value

UN Number 2717[3][4][5][6]

Proper Shipping Name CAMPHOR([3][5][6]

Transport Hazard Class 4.1 (Flammable Solid)[3][4][5][6]
Packing Group MAE17]

Flash Point 60.0°C - 66°C[6][8][9][10]
Flammability Limits LEL: 0.6%, UEL.: 3.5%[6][8][9]
Autoignition Temperature 466°C - 467°C[6][8][9]

Aquatic Toxicity (LC50) 36 mg/L, 96 hours (Zebra danio)[10]

Step-by-Step Disposal Protocol

The disposal of (+)-Camphor is a regulated process, not an experimental one. The required
methodology is dictated by local, regional, and national hazardous waste regulations.[5][11]
The following steps provide a general framework for compliant disposal.

1. Waste ldentification and Classification:

o Characterize the waste. Any unused or surplus (+)-Camphor, as well as materials
significantly contaminated with it (e.g., paper towels, gloves from a spill cleanup), must be
treated as hazardous waste.[1][11]

e The waste generator is responsible for correctly classifying the waste according to applicable
regulations (e.g., US 40 CFR 262.11).[11] Given its properties, (+)-Camphor waste is
classified as a flammable solid.[6]

2. Waste Collection and Containment:

e Collect (+)-Camphor waste in a desighated, compatible, and properly sealed container to
prevent leaks or spills.[8][12]
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o Ensure the container is clearly and accurately labeled as hazardous waste, listing "(+)-
Camphor" as the primary component. Chemical mixtures must be identified with the
percentage or volume of each component.[13]

o For spills, sweep up the solid material using non-sparking tools, place it into the designated
waste container, and then decontaminate the spill area.[8][10] Avoid creating dust during
cleanup.[4]

3. Waste Storage:

o Store the sealed waste container in a designated hazardous waste accumulation area that is
cool, dry, and well-ventilated.[2]

o Store containers away from incompatible materials, such as strong oxidizing agents, strong
reducing agents, and chlorinated solvents.[11][14]

o Segregate flammable solid waste from other waste types like acids and bases.[13] Store in
an approved flammables cabinet if possible.[6][8]

4. Arranging for Final Disposal:
e Do not dispose of (+)-Camphor down the drain or in regular municipal trash.[1][5][7]

» Contact your institution's Environmental Health & Safety (EHS) department or a licensed
professional waste disposal service to arrange for pickup and final disposal.[3][4][11]

e The standard and recommended disposal method is incineration in a chemical incinerator
equipped with an afterburner and scrubber.[3] Extra care must be taken during ignition due
to the material's high flammability.[3]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of (+)-
Camphor in a laboratory setting.
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Waste Generation
((+)-Camphor or
Contaminated Material)

Is the waste hazardous?

Yes
(Always for Camphor)

No

Collect in a designated, Consult EHS for non-hazardous
compatible, and sealed container. waste stream procedures.

Label container clearly:
'Hazardous Waste - (+)-Camphor'

Store in a cool, dry, ventilated
Hazardous Waste Accumulation Area.
Segregate from incompatibles.

Contact EHS or a licensed
waste disposal service for pickup.

Final Disposal
(e.g., High-Temperature Incineration)

Disposal Complete

Click to download full resolution via product page

Caption: Decision workflow for the proper disposal of (+)-Camphor waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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